Ethyl 1-Isopropyl-6-Methyl-2-oxo-1,2-Dihydropyridine-3-Carboxylate
Cat. No. B8286637
M. Wt: 223.27 g/mol
InChI Key: YBULHKSTJHRYPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08362038B2
Procedure details
A mixture of isopropyl(1-methylethylidene)amine (7.94 g, 80.0 mmol, prepared according to Newcomb, Martin et al., J. Amer. Chem. Soc., 1990, 112, 5186) and diethyl (ethoxymethylene)malonate (17.31 g, 80.0 mmol) in diphenyl ether (48 mL) was stirred in a sealed tube at 180-190° C. for 18 h. After cooling, the mixture was chromatographed on a column of silica gel eluting with n-hexane/ethyl acetate (v/v=1/1˜1/2) to give 12.5 g (70%) of the title compound as brown oil.
Name
Yield
70%
Identifiers
|
REACTION_CXSMILES
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[CH:1]([N:4]=[C:5]([CH3:7])[CH3:6])([CH3:3])[CH3:2].C([O:10][CH:11]=[C:12]([C:18](OCC)=O)[C:13]([O:15][CH2:16][CH3:17])=[O:14])C>C1(OC2C=CC=CC=2)C=CC=CC=1>[CH:5]([N:4]1[C:1]([CH3:3])=[CH:2][CH:18]=[C:12]([C:13]([O:15][CH2:16][CH3:17])=[O:14])[C:11]1=[O:10])([CH3:7])[CH3:6]
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Inputs
Step One
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Name
|
|
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Quantity
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7.94 g
|
|
Type
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reactant
|
|
Smiles
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C(C)(C)N=C(C)C
|
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Name
|
|
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Quantity
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17.31 g
|
|
Type
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reactant
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Smiles
|
C(C)OC=C(C(=O)OCC)C(=O)OCC
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Name
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|
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Quantity
|
48 mL
|
|
Type
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solvent
|
|
Smiles
|
C1(=CC=CC=C1)OC1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
|
185 (± 5) °C
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Stirring
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Type
|
CUSTOM
|
|
Details
|
was stirred in a sealed tube at 180-190° C. for 18 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the mixture was chromatographed on a column of silica gel eluting with n-hexane/ethyl acetate (v/v=1/1˜1/2)
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)(C)N1C(C(=CC=C1C)C(=O)OCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.5 g | |
| YIELD: PERCENTYIELD | 70% | |
| YIELD: CALCULATEDPERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
